Cas no 6103-98-6 (2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI))

• Product Name: 2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI)
• CAS No: 6103-98-6
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 526922
• PubChem ID: 873576
• Update Time: 2025-04-19

2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3-(benzylamino)-5-methyl-1-phenyl-, trans- (8CI)
• cyclohexanecarboxamide, N-(3,5-dimethylphenyl)-

• Inchi： 1S/C15H21NO/c1-11-8-12(2)10-14(9-11)16-15(17)13-6-4-3-5-7-13/h8-10,13H,3-7H2,1-2H3,(H,16,17)
• InChI Key： ULQXNYQPJGIWAO-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 231.16243
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides